3,4-difluoro-1H-pyrrole

• IUPAC Name: 3,4-difluoro-1H-pyrrole
• InChI: InChI=1S/C4H3F2N/c5-3-1-7-2-4(3)6/h1-2,7H
• InChI Key: BMJOPWQYDZAFDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN1)F)F
• Molecular Formula: C4H3F2N
• DSSTOX Substance ID: DTXSID10472976
• Molecular Weight: 103.07 g/mol
• CAS RN: 120047-51-0

Description

Synthesis Analysis

The synthesis of 3,4-difluoro-1H-pyrrole has been explored through various methods. One notable approach is the thermal [2+3] cycloaddition of 2-carbomethoxy-1- t -butyl-aziridine with chlorotrifluoroethylene, followed by dealkylation steps to yield the target compound (Leroy, Wakselman, & Rubinstein, 1984). Another method involves a highly strained and reactive five-membered cyclic cumulene intermediate, demonstrating the versatility in synthetic routes for obtaining this compound (Liu et al., 1999).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives has been a subject of interest due to their unique electronic and steric properties. For example, the use of this compound as a building block in the synthesis of octamethyloctafluorocalix[4]pyrrole and dipyrrolylquinoxaline demonstrated enhanced anion binding properties, highlighting the influence of the difluoro substitution on molecular interactions (Anzenbacher et al., 2000).

Chemical Reactions and Properties

This compound participates in a variety of chemical reactions, showcasing its reactivity and versatility as a synthetic building block. Its involvement in cross-coupling reactions, such as Sonogashira and Suzuki couplings, allows for the stepwise construction of unsymmetrically 3,4-disubstituted pyrroles, offering a wide range of substitution patterns and functionalization possibilities (Chan et al., 1997).

Physical Properties Analysis

The physical properties of this compound derivatives, such as their optical and electrochemical behavior, have been extensively studied. For instance, the polymerization of this compound leads to poly(difluoropyrrole) with high redox potential, doping level, and conductivity, indicating its potential application in material science and electronics (Audebert et al., 2000).

Scientific Research Applications

• Anion Receptors : 3,4-difluoro-1H-pyrrole has been utilized in the synthesis of compounds like octamethyloctafluorocalix[4]pyrrole and 2,3-di(3‘,4‘-difluoropyrrol-2‘yl)quinoxaline. These compounds act as neutral anion receptors with enhanced affinities for anions such as fluoride, chloride, or dihydrogen phosphate. The increased affinity is particularly notable for chloride and dihydrogen phosphate anions. This improvement is useful for applications like naked-eye sensors for phosphate anion detection (Anzenbacher et al., 2000).

• Building Block for Pyrroles : It serves as a versatile building block for constructing unsymmetrically 3,4-disubstituted pyrroles. This involves various chemical reactions like mono-halogenation and cross-coupling reactions, leading to a range of pyrroles with diverse substitution patterns (Chan et al., 1997).

• Luminescent Liquid Crystals : this compound is used in the synthesis of luminescent liquid crystals. These crystals exhibit strong luminescence in both solid and solution states, with emitted color adjustable from blue to green depending on the substituents. These compounds exhibit phases like Nematic/Sematic A, good thermal stabilities, and high clearing points, making them potential candidates for solid luminescent and display materials (Zhang et al., 2018).

• Reactive Intermediates : It is used to generate reactive intermediates like 1-tert-butoxycarbonyl-3,4-didehydro-1H-pyrrole. These intermediates can engage in trapping reactions with various compounds, leading to the formation of unique cycloadducts. This is significant in the study of reactive and strained cyclic compounds (Liu et al., 1999).

• Electron-Transfer Processes : The compound has applications in studies related to electron-transfer processes, as seen in the case of diferrocenylpyrroles. Understanding the redox properties and electronic structures of these compounds is crucial for applications in areas like organometallic chemistry (Goetsch et al., 2014).

• Electrochemical Polymerization : 3,4-difluoropyrrole (DFP) is used in electrochemical polymerization to create poly(3,4-difluoropyrrole) (PDFP). PDFP exhibits high redox potential, high doping level, and good conductivity. This has implications for the development of materials with enhanced electrochemical properties (Audebert et al., 2000).

Mechanism of Action

Target of Action

They are known to act as anti-inflammatory agents, GnRH receptor antagonists, inhibitors of HCV NS5B polymerase, and Angiotensin II receptor antagonists .

Mode of Action

The interaction of fluoropyrrole derivatives with their targets often results in changes that inhibit the function of the target, leading to their various biological effects .

Biochemical Pathways

Given the known activities of fluoropyrrole derivatives, it can be inferred that they may affect pathways related to inflammation, hormone regulation, viral replication, and blood pressure regulation .

Result of Action

Based on the known activities of fluoropyrrole derivatives, it can be inferred that the compound may have anti-inflammatory effects, inhibit certain receptors, and interfere with viral replication .

Safety and Hazards

3,4-Difluoro-1H-pyrrole is classified as a warning hazard under the GHS07 classification. It is harmful if swallowed (H302), causes skin irritation (H315), and causes serious eye irritation (H319). Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands and face thoroughly after handling.

Q & A

Q1: What makes 3,4-difluoro-1H-pyrrole interesting for anion recognition?

A1: this compound serves as a valuable building block for creating anion receptors. Research has demonstrated that incorporating this molecule into larger structures like octamethyloctafluorocalix[4]pyrrole and 2,3-di(3',4'-difluoropyrrol-2'-yl)quinoxaline significantly enhances their affinity for anions compared to their non-fluorinated counterparts. [] This enhanced binding affinity is attributed to the electron-withdrawing effects of the fluorine atoms, making the pyrrole NH protons more acidic and thus strengthening hydrogen bond interactions with anions. []

Q2: Which anions show increased binding affinity with fluorinated receptors containing this compound?

A2: Studies using 1H NMR, 19F NMR, and fluorescence emission spectroscopy have shown that incorporating this compound into receptor structures leads to a particularly significant increase in binding affinity for chloride and dihydrogen phosphate anions. [] This effect is especially pronounced in the 2,3-di(3',4'-difluoropyrrol-2'-yl)quinoxaline system, which exhibits a remarkable three orders of magnitude improvement in binding affinity for H2PO4- compared to its non-fluorinated counterpart. []

Q3: How does the size of fluorinated calix[n]pyrroles impact their anion binding selectivity?

A3: Research indicates that as the size of fluorinated calix[n]pyrroles increases (n = 4-6), their selectivity for bromide over chloride also increases. [] This trend is evident in the decreasing binding ratio of Ka(Cl)/Ka(Br) with increasing macrocycle size. [] This observation suggests that larger fluorinated calix[n]pyrroles provide a more suitable binding environment for the larger bromide anion compared to the smaller chloride anion.

Q4: What is the crystal structure of this compound?

A4: The crystal structure of this compound has been determined at 120 K using single-crystal X-ray diffraction analysis. [] The molecule crystallizes in the orthorhombic Pbca space group (no. 61) with unit cell parameters: a = 5.552(1) Å, b = 11.017(2) Å, and c = 13.597(3) Å. [] The crystal structure reveals the presence of intermolecular N-H—F-C hydrogen bonds, with lengths of 2.255(2) Å and 2.292(2) Å, involving three pyrrole units. []

Q5: What are some applications of this compound derivatives in materials science?

A5: Derivatives of this compound, specifically those containing a 2-cyano group, have shown promise in the development of luminescent liquid crystals. [] These materials exhibit adjustable properties based on the specific substituents incorporated into their structure. [] Further research in this area could lead to advancements in display technologies and other applications requiring tunable luminescent materials.